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Compound of Interest

Compound Name: 2-Bromo-4-fluoro-1-nitrobenzene

Cat. No.: B1272181

An In-depth Technical Guide to the Material Safety Data Sheet for 2-Bromo-4-fluoro-1-
nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This document serves as a comprehensive technical guide to the safe handling, storage, and
emergency procedures for 2-Bromo-4-fluoro-1-nitrobenzene. As a Senior Application
Scientist, this guide is structured to provide not just data, but actionable insights grounded in
chemical principles and established safety protocols. The information herein is synthesized
from authoritative sources to ensure accuracy and trustworthiness, empowering researchers to
mitigate risks effectively in a laboratory or manufacturing setting.

Section 1: Chemical Identity and Physicochemical
Properties

2-Bromo-4-fluoro-1-nitrobenzene (CAS No. 700-36-7) is a halogenated aromatic nitro
compound. Its trifunctional nature, incorporating bromine, fluorine, and a nitro group, makes it a
versatile intermediate in the synthesis of complex molecules, particularly active pharmaceutical
ingredients (APIs) and agrochemicals.[1] Understanding its physical properties is the first step
in establishing safe handling protocols.

It is crucial to distinguish this compound from its isomer, 2-Bromo-1-fluoro-4-nitrobenzene (CAS
No. 701-45-1), as their properties and reactivity may differ. All information in this guide pertains
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strictly to CAS No. 700-36-7.

Chemical Structure and Identifiers

The arrangement of the functional groups on the benzene ring dictates the molecule's reactivity
and electronic properties.[1]

Caption: Chemical structure of 2-Bromo-4-fluoro-1-nitrobenzene.

Table 1: Chemical Identifiers

Identifier Value Source(s)

CAS Number 700-36-7 [11[2][3]
2-bromo-4-fluoro-1-

IUPAC Name _ [21[3]
nitrobenzene

Molecular Formula CeH3BrFNO:2 [2][3]

[O-]--INVALID-LINK--
SMILES 3]
C1=C(Br)C=C(F)C=C1

VGYVBEJDXIPSDL-
InChl Key [2][3]
UHFFFAOYSA-N

| EC Number | 670-950-4 |[2][4] |

Physicochemical Data

These properties are critical for designing experiments, planning storage, and predicting the
compound's behavior under various conditions.

Table 2: Physicochemical Properties
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Property Value Source(s)

Molecular Weight 220.00 g/mol [2]

Pale yellow to green
Appearance _ [1]
solid/powder/crystal

Melting Point 41.0to 45.0 °C

- ) ~224 °C at atmospheric
Boiling Point [1]
pressure

| Density | 1.808 g/cm3 |[1] |

Section 2: Hazard Identification and Classification

2-Bromo-4-fluoro-1-nitrobenzene is classified as a hazardous substance. The primary routes
of exposure are ingestion, skin contact, eye contact, and inhalation.[2][4][5] The Globally
Harmonized System (GHS) provides a clear summary of its dangers.

GHS Classification

Table 3: GHS Hazard Classification Summary

Hazard Class Category Hazard Statement Source(s)

H302: Harmful if

Acute Toxicity, Oral 4
swallowed

[21[4]

o H312: Harmful in
Acute Toxicity, Dermal 4 , , (2]
contact with skin

Acute Toxicity, 4 H332: Harmful if 2]
Inhalation inhaled
Skin H315: Causes skin
: . 2 N [21[4]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
2 [21[4]

Damage/Irritation

eye irritation
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| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation |
[41[6] |

H302: Harmful if swallowed

i . H315: Causes skin irritation
2-Bromo-4-fluoro-1-nitrobenzene Is classified with GHSO07  Exclamation Mark Represents Hazards >
H319: Causes serious eye irritation

H335: May cause respiratory irritation

Click to download full resolution via product page
Caption: GHS Hazard summary for the compound.

The presence of the nitro group and halogens on the aromatic ring contributes to its toxicity
profile, making it a potent irritant and moderately toxic upon acute exposure.

Section 3: Emergency Response Protocols

A clear, pre-defined emergency plan is critical. All personnel must be trained on these protocols
before handling the compound.

First-Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury from
exposure.

Protocol 1: First-Aid for Exposure

o General Advice: Move the victim out of the dangerous area to fresh air. Show this safety data
sheet to the attending physician.[7]

« If Inhaled: Relocate the individual to an area with fresh air. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
attention.[4][5][7]

¢ In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
skin area thoroughly with plenty of soap and water for at least 15 minutes.[7][8] If skin
irritation develops or persists, seek medical attention.[4]
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 In Case of Eye Contact: Immediately flush the eyes with large amounts of water for at least
15 minutes, making sure to lift the upper and lower eyelids occasionally.[4][7] Remove
contact lenses if present and easy to do so.[4] Seek immediate medical attention.

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person.[7] Rinse the mouth thoroughly with water and contact a physician or Poison Control
Center immediately.[5][7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5][7]

e Specific Hazards: During a fire, hazardous decomposition products may form, including
carbon oxides, nitrogen oxides (NOx), and hydrogen bromide gas.[5][7] Vapors may form
explosive mixtures with air upon intense heating.

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[5][7]

Section 4: Safe Handling and Risk Mitigation

A proactive approach to safety involves a combination of engineering controls, appropriate
personal protective equipment, and standardized operational procedures.
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Caption: Logical workflow for safe handling of chemicals.

Engineering Controls & Personal Protective Equipment
(PPE)

o Ventilation: All work must be conducted in a well-ventilated area, preferably inside a certified
chemical fume hood to minimize inhalation exposure.[9] Eyewash stations and safety
showers must be readily accessible.[10]

o Eye/Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR 1910.133 or
European Standard EN166 regulations. A face shield may be required for tasks with a high
splash potential.[9][10]
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» Skin and Body Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile or
neoprene).[9] Contaminated clothing should be removed and washed before reuse.[8]

» Respiratory Protection: If working outside a fume hood or if dust/aerosols are generated, use
a NIOSH/MSHA-approved respirator.[10]

Handling and Storage Protocols

Protocol 2: Safe Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[8] Avoid the formation of dust and
aerosols.[7] Do not eat, drink, or smoke in areas where the chemical is handled.[11] Wash
hands thoroughly after handling.[4]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][9] The
storage area should be locked up.[4] Keep away from incompatible materials such as strong
oxidizing agents and bases.[9][10]

Spill Response

Protocol 3: Accidental Spill Cleanup

e Evacuate: Evacuate non-essential personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated.

e Protect: Wear all required PPE, including respiratory protection.

o Contain: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill. Avoid
creating dust.[7]

o Collect: Carefully pick up the absorbed material and place it into a suitable, sealed container
for disposal.[7]

o Decontaminate: Clean the affected area thoroughly.

» Dispose: Dispose of the waste in accordance with local, regional, and national regulations.[8]
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Section 5: Toxicological & Ecological Information

While comprehensive toxicological data is not always available for research chemicals, the
existing classifications provide a strong basis for risk assessment.

¢ Acute Toxicity: The compound is classified as harmful if swallowed, inhaled, or in contact
with skin.[2]

o Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC.[11][12]

o Germ Cell Mutagenicity: No data available.[12]

o Ecological Information: Data on the environmental impact of this compound is limited. As a
precaution, do not let the product enter drains or surface water.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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